Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0195800 (2S)-2-(2-Oxopyrrolidin-1-yl)butanoic acid 102849-49-0 C8H13NO3
VC0195812 Levetiracetam Impurity D 103765-01-1 C8H14N2O2
VC0195785 3-Azaspiro[5.5]undecane-2,4-dione 1130-32-1 C10H15NO2
VC0195843 Benzenemethanol, 3-(1H-imidazol-4-ylmethyl)-2-methyl- 115664-37-4 C12H14N2O · HCl
VC0195791 Sodium [2-(2-bromo-6-chloroanilino)phenyl]acetate 127792-45-4 C14H10BrClNNaO2
VC0195842 3-[1-(1H-Imidazol-5-yl)ethyl]-2-methylbenzenemethanol 128366-50-7 C13H16N2O
VC0195784 Gabapentin Related Material B 133481-09-1 C9H13NO2
VC0195802 Diclofenac 15307-86-5 C14H11Cl2NO2
VC0195790 2,6-Dichloro-N-phenylaniline 15307-93-4 C12H9Cl2N
VC0195794 Diclofenac Related Compound (N-Chloroacetyl-N-phenyl-2,6-dichloroaniline) 15308-01-7 C14H10Cl3NO
VC0195849 Levomedetomidine hydrochloride 190000-46-5 C13H16N2 · HCl
VC0195803 2-((2,6-Dichlorophenyl)amino)benzaldehyde 22121-58-0 C13H9Cl2NO
VC0195836 Cidoxepin hydrochloride 25127-31-5 C19H22ClNO
VC0195793 (2-((2,6-Dichlorophenyl)amino)phenyl)methanol 27204-57-5 C13H11Cl2NO
VC0195787 1,1-Cyclohexanediacetic acid 4355-11-7 C10H16O4
VC0195786 2,4-Dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile 4355-15-1 C12H13N3O2
VC0195834 Doxepin related compound A 4504-87-4 C14H10O2
VC0195833 Doxepin EP Impurity B 4504-88-5 C19H23NO2
VC0195845 Medetomidine Impurity 11 5724-56-1 C9H9N
VC0195798 Diclofenac Impurity E 59-48-3 C8H7NO
VC0195806 2-[2-(Aminomethyl)cyclohexyl]acetic Acid 60142-96-3 C9H17NO2
VC0195844 Medetomidine Impurity 12 603-79-2 C9H10O2
VC0195804 N-(2,6-Dichlorophenyl)-N-phenylacetamide 84803-53-2 C14H11Cl2NO
VC0195839 (R)-Duloxetine hydrochloride 910138-96-4 C18H19NOS·HCl
VC0195847 (2,3-Dimethylphenyl)(1H-imidazol-4-yl)methanone 91874-85-0 C12H12N2O